Diamyl sulfide Diamyl sulfide Diamyl sulfide appears as a yellow colored liquid with an obnoxious odor. Less dense than water and slightly soluble in water. May irritate skin, eyes and mucous membranes. May decompose to toxic oxides of sulfur when heated to high temperatures. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 872-10-6
VCID: VC0525876
InChI: InChI=1S/C10H22S/c1-3-5-7-9-11-10-8-6-4-2/h3-10H2,1-2H3
SMILES: CCCCCSCCCCC
Molecular Formula: C10H22S
Molecular Weight: 174.35 g/mol

Diamyl sulfide

CAS No.: 872-10-6

Inhibitors

VCID: VC0525876

Molecular Formula: C10H22S

Molecular Weight: 174.35 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Diamyl sulfide - 872-10-6

CAS No. 872-10-6
Product Name Diamyl sulfide
Molecular Formula C10H22S
Molecular Weight 174.35 g/mol
IUPAC Name 1-pentylsulfanylpentane
Standard InChI InChI=1S/C10H22S/c1-3-5-7-9-11-10-8-6-4-2/h3-10H2,1-2H3
Standard InChIKey JOZDADPMWLVEJK-UHFFFAOYSA-N
SMILES CCCCCSCCCCC
Canonical SMILES CCCCCSCCCCC
Appearance Solid powder
Flash Point 185 °F (NFPA, 2010)
Melting Point -51.3 °C
Physical Description Diamyl sulfide appears as a yellow colored liquid with an obnoxious odor. Less dense than water and slightly soluble in water. May irritate skin, eyes and mucous membranes. May decompose to toxic oxides of sulfur when heated to high temperatures. Used to make other chemicals.
Description Diamyl sulfide appears as a yellow colored liquid with an obnoxious odor. Less dense than water and slightly soluble in water. May irritate skin, eyes and mucous membranes. May decompose to toxic oxides of sulfur when heated to high temperatures. Used to make other chemicals.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Diamyl sulfide; AI3-01368; AI3 01368; AI301368
PubChem Compound 13382
Last Modified Nov 11 2021
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